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Compound of Interest

Compound Name: MK-3402

Cat. No.: B12405757 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed protocol for the reconstitution of MK-3402, a metallo-beta-

lactamase inhibitor, from its powdered form. Adherence to this protocol is crucial for ensuring

the stability, activity, and accurate concentration of the reconstituted solution for experimental

use.

Product Information
Identifier Value

IUPAC Name

1-N-[(2R)-3-amino-2-hydroxypropyl]-4-(6-

aminopyridin-3-yl)-3-(2H-tetrazol-5-yl)benzene-

1,2-disulfonamide

Molecular Formula C₁₅H₁₉N₉O₅S₂

Molecular Weight 469.50 g/mol

CAS Number 2058151-78-1

Appearance White to off-white solid[1]

Safety Precautions
Before handling MK-3402, it is imperative to review the Safety Data Sheet (SDS). Standard

laboratory personal protective equipment (PPE), including a lab coat, safety glasses, and
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gloves, should be worn at all times. Handle the powder in a well-ventilated area or a chemical

fume hood to avoid inhalation.

Reconstitution Protocol for In Vitro Use
MK-3402 is most commonly dissolved in dimethyl sulfoxide (DMSO) for in vitro applications.

Materials:

MK-3402 powder

Anhydrous or newly opened Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Calibrated pipettes

Vortex mixer

Water bath or heat block

Ultrasonic bath

Procedure:

Equilibration: Allow the MK-3402 powder vial to equilibrate to room temperature before

opening to prevent condensation.

Weighing: Accurately weigh the desired amount of MK-3402 powder in a sterile

microcentrifuge tube.

Solvent Addition: Add the calculated volume of DMSO to achieve the desired stock solution

concentration. For example, to prepare a 100 mg/mL stock solution, add the appropriate

volume of DMSO to the weighed powder.

Dissolution: To facilitate dissolution, vortex the solution. If necessary, warm the solution to

80°C and use an ultrasonic bath.[1] It is noted that hygroscopic DMSO can significantly

impact the solubility of the product, so using newly opened DMSO is recommended.[1]
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Sterilization (Optional): If required for the specific application, filter-sterilize the reconstituted

solution through a 0.22 µm syringe filter compatible with DMSO.

Storage: Aliquot the stock solution into smaller, single-use volumes to minimize freeze-thaw

cycles.

Reconstitution Protocol for In Vivo Use
For in vivo studies, a multi-component vehicle is often required to maintain solubility and

biocompatibility. The following is a suggested formulation.

Materials:

MK-3402 stock solution in DMSO (e.g., 25 mg/mL)

PEG300

Tween-80

Saline (0.9% sodium chloride)

Sterile tubes for mixing

Calibrated pipettes

Procedure:

This protocol yields a 2.5 mg/mL working solution. The volumes can be scaled as needed.

To 400 µL of PEG300, add 100 µL of a 25.0 mg/mL DMSO stock solution of MK-3402 and

mix thoroughly.[1]

Add 50 µL of Tween-80 to the mixture and mix until uniform.[1]

Add 450 µL of saline to the solution to reach a final volume of 1 mL. Mix until a clear solution

is obtained.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://www.benchchem.com/product/b12405757?utm_src=pdf-body
https://www.benchchem.com/product/b12405757?utm_src=pdf-body
https://www.medchemexpress.com/mk-3402.html
https://www.medchemexpress.com/mk-3402.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12405757?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Note: If the dosing period is expected to be longer than two weeks, the stability of this

formulation should be carefully considered.

Storage and Stability
Proper storage is critical to maintain the integrity of MK-3402.

Form Storage Temperature Stability

Powder -20°C 3 years

4°C 2 years

In Solvent (e.g., DMSO) -80°C 6 months

-20°C 1 month
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Caption: MOA of MK-3402 with beta-lactams.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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